Cas no 1260834-80-7 (1-benzyl-3-(trifluoromethyl)pyrrolidin-3-amine)

• Product Name: 1-benzyl-3-(trifluoromethyl)pyrrolidin-3-amine
• CAS No: 1260834-80-7
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• MDL: MFCD11848048
• CID: 5024771
• PubChem ID: 53403180
• Update Time: 2023-11-22

1-benzyl-3-(trifluoromethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(trifluoromethyl)pyrrolidin-3-amine
• 1-BENZYL-3-TRIFLUOROMETHYL-PYRROLIDIN-3-YLAMINE

• MDL： MFCD11848048
• Inchi： 1S/C12H15F3N2/c13-12(14,15)11(16)6-7-17(9-11)8-10-4-2-1-3-5-10/h1-5H,6-9,16H2
• InChI Key： ZXBLFXOIZZZBHD-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CC2C=CC=CC=2)CC1)N)(F)F

Computed Properties

• Exact Mass: 244.119
• Monoisotopic Mass: 244.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3